2-Amino-1,2,3,4-tetrahydrocyclopenta[b]indole-7-carbonitrile
CAS No.: 1029691-09-5
Cat. No.: VC2986783
Molecular Formula: C12H11N3
Molecular Weight: 197.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1029691-09-5 |
|---|---|
| Molecular Formula | C12H11N3 |
| Molecular Weight | 197.24 g/mol |
| IUPAC Name | 2-amino-1,2,3,4-tetrahydrocyclopenta[b]indole-7-carbonitrile |
| Standard InChI | InChI=1S/C12H11N3/c13-6-7-1-2-11-9(3-7)10-4-8(14)5-12(10)15-11/h1-3,8,15H,4-5,14H2 |
| Standard InChI Key | UGVXXDSOHKIRJX-UHFFFAOYSA-N |
| SMILES | C1C(CC2=C1C3=C(N2)C=CC(=C3)C#N)N |
| Canonical SMILES | C1C(CC2=C1C3=C(N2)C=CC(=C3)C#N)N |
Introduction
2-Amino-1,2,3,4-tetrahydrocyclopenta[b]indole-7-carbonitrile is a complex organic compound with a molecular formula of C12H11N3 and a molecular weight of 197.236 g/mol . This compound belongs to the indole family, which is known for its diverse biological activities and applications in pharmaceuticals. The presence of an amino group and a nitrile group in its structure suggests potential reactivity and versatility in chemical synthesis.
Synthesis and Preparation
The synthesis of 2-Amino-1,2,3,4-tetrahydrocyclopenta[b]indole-7-carbonitrile typically involves multi-step reactions that require careful control of conditions to achieve the desired product. Although specific synthesis protocols for this compound are not widely documented, general methods for similar indole derivatives often involve cyclization reactions, followed by functional group modifications to introduce the amino and nitrile groups.
Research Findings and Future Directions
Given the lack of extensive research specifically on 2-Amino-1,2,3,4-tetrahydrocyclopenta[b]indole-7-carbonitrile, future studies should focus on its synthesis optimization, biological evaluation, and potential applications. The compound's structural features suggest it could be a valuable intermediate in the synthesis of more complex molecules with therapeutic potential.
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